Cas no 1805409-74-8 (2-Bromo-3-(difluoromethyl)-4-iodo-5-nitropyridine)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-iodo-5-nitropyridine
• CAS No: 1805409-74-8
• MF: C₆H₂BrF₂IN₂O₂
• MW: 378.897559642792
• CID: 4860603
• Update Time: 2025-06-14

2-Bromo-3-(difluoromethyl)-4-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-4-iodo-5-nitropyridine

• Inchi： 1S/C6H2BrF2IN2O2/c7-5-3(6(8)9)4(10)2(1-11-5)12(13)14/h1,6H
• InChI Key： LKKCPYGXUHKKFI-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(F)F)Br)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 3
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-3-(difluoromethyl)-4-iodo-5-nitropyridine

Research Briefing on 2-Bromo-3-(difluoromethyl)-4-iodo-5-nitropyridine (CAS: 1805409-74-8)

In recent years, the compound 2-Bromo-3-(difluoromethyl)-4-iodo-5-nitropyridine (CAS: 1805409-74-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique halogenated and nitrated pyridine structure, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules and drug candidates. Its structural features, including the presence of bromo, difluoromethyl, iodo, and nitro functional groups, make it a valuable building block for the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

Recent studies have focused on the synthetic utility of 2-Bromo-3-(difluoromethyl)-4-iodo-5-nitropyridine in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing complex molecular architectures. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, showcasing its role in modulating key signaling pathways implicated in cancer progression. The compound's reactivity profile allows for selective functionalization, enabling researchers to explore diverse chemical space for drug discovery.

In addition to its synthetic applications, 2-Bromo-3-(difluoromethyl)-4-iodo-5-nitropyridine has been investigated for its direct biological activity. Preliminary in vitro studies reported in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit potent inhibitory effects against bacterial efflux pumps, suggesting potential applications in addressing antibiotic resistance. The difluoromethyl group, in particular, has been highlighted for its ability to enhance metabolic stability and membrane permeability, critical factors in drug development.

The pharmacokinetic properties of 2-Bromo-3-(difluoromethyl)-4-iodo-5-nitropyridine and its derivatives have also been a subject of recent research. A study published in European Journal of Pharmaceutical Sciences (2023) employed computational modeling to predict the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles of related compounds, providing valuable insights for further optimization. These findings underscore the compound's potential as a scaffold for developing drugs with improved bioavailability and safety profiles.

Looking ahead, ongoing research aims to expand the applications of 2-Bromo-3-(difluoromethyl)-4-iodo-5-nitropyridine in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs). Its unique combination of halogen atoms offers opportunities for late-stage diversification, a strategy increasingly adopted in modern medicinal chemistry. As the field continues to explore this compound's potential, it is expected to play a pivotal role in the development of next-generation therapeutics addressing unmet medical needs.